5-(4-Methylphenyl)-1,2,3,4-tetrahydropyrimido[4',5':4,5]thieno[2,3-c]isoquinolin-8-amine

• IUPAC Name: 8-(4-methylphenyl)-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine
• InChI: InChI=1S/C20H18N4S/c1-11-6-8-12(9-7-11)16-14-5-3-2-4-13(14)15-17-18(25-20(15)24-16)19(21)23-10-22-17/h6-10H,2-5H2,1H3,(H2,21,22,23)
• InChI Key: MSEDWRXIACSXOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C4=C2CCCC4)C5=C(S3)C(=NC=N5)N
• Molecular Formula: C20H18N4S
• Molecular Weight: 346.5 g/mol
• CAS No.: 861209-32-7

Description

This compound is a derivative of thieno[2,3-d]pyrimidine. Thieno[2,3-d]pyrimidines are a class of compounds that have been studied for their diverse biological activities. They have a fused ring structure containing a thiophene and a pyrimidine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which it is reacted. Thieno[2,3-d]pyrimidines can undergo a variety of reactions, including cyclization and substitution reactions.

Scientific Research Applications

Synthesis and Characterization

• Convenient Synthetic Methods: A study described the synthesis of new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives, showcasing a versatile precursor for the synthesis of heterocyclic rings containing the tetrahydropyrimidothienoisoquinoline moiety. The synthesized compounds were characterized by spectral analyses, including FT IR, 1H NMR, 13C NMR, and mass spectroscopy, setting the groundwork for future pharmacological investigations (Zaki, Radwan, & El-Dean, 2017).

Pharmacological Applications

• Antidepressant Properties: Research into 8-(substituted-amino)-4-aryl-2-methyl-1,2,3,4-tetrahydroisoquinolines revealed the structural requirements for antidepressant action, indicating the potential of derivatives for therapeutic use. The study identified compounds with significant activity, emphasizing the importance of specific substituents attached to the isoquinoline skeleton (Zára-Kaczián et al., 1986).

Material Science Applications

• Luminescent Properties: Novel diimine ligands based on the aromatic [2,1-a]pyrrolo[3,2-c]isoquinoline system were synthesized and used to create Ir(III) luminescent complexes. These complexes exhibited moderate to strong phosphorescence in organic solvents, demonstrating potential applications in material sciences for the development of new luminescent materials (Shakirova et al., 2018).

Neurotoxicity Assessment

• Dietary Factors and Neurotoxicity: A study on tetrahydroisoquinoline (THIQ) derivatives, which share structural similarities with known neurotoxins, evaluated the endogenous synthesis from dietary factors and assessed neurotoxicity in a 3D neurosphere culture. This research contributes to understanding the potential neurodegenerative effects of THIQs derived from dietary sources, though the specific compound was not directly assessed for neurotoxicity (Aro et al., 2022).

Mechanism of Action

The mechanism of action of this compound would depend on its exact structure and the biological system in which it is acting. Thieno[2,3-d]pyrimidines have been studied for their potential as antimicrobial, antifungal, analgesic, anti-inflammatory, anticancer, and antioxidant agents.